N,N-dimethylnaphtho[2,1-b]furan-2-carboxamide

• IUPAC Name: N,N-dimethylbenzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C15H13NO2/c1-16(2)15(17)14-9-12-11-6-4-3-5-10(11)7-8-13(12)18-14/h3-9H,1-2H3
• InChI Key: XEZZGXIOGGFBAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC2=C(O1)C=CC3=CC=CC=C32
• Molecular Formula: C15H13NO2
• Molecular Weight: 239.27 g/mol

Description

N,N-dimethylnaphtho[2,1-b]furan-2-carboxamide, commonly known as DMNCF, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMNCF is a heterocyclic compound that belongs to the class of naphthofurans and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DMNCF is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in the regulation of cellular processes. DMNCF has also been found to modulate the expression of certain genes involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
DMNCF has been found to exhibit various biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant properties, which may be useful in the treatment of inflammatory diseases. DMNCF has also been found to induce apoptosis in cancer cells and inhibit the growth of cancer cells. Additionally, DMNCF has been found to have potential applications in the treatment of neurodegenerative diseases by modulating the expression of certain genes involved in the regulation of cell growth and survival.

Advantages and Limitations for Lab Experiments

DMNCF has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, DMNCF has been found to exhibit low toxicity and has been shown to be well-tolerated in animal studies. However, one limitation of DMNCF is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for research on DMNCF. One potential direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. Additionally, further studies are needed to determine the optimal dosage and administration of DMNCF for its potential therapeutic applications. Another potential direction is to investigate the potential of DMNCF as a drug delivery system for other compounds. Finally, more studies are needed to investigate the potential of DMNCF in the treatment of neurodegenerative diseases.

Scientific Research Applications

DMNCF has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. DMNCF has also been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, DMNCF has been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.